Cas no 88696-17-7 (Methanone, (4-bromophenyl)(5-methyl-1H-benzimidazol-2-yl)-)

Methanone, (4-bromophenyl)(5-methyl-1H-benzimidazol-2-yl)- structure
88696-17-7 structure
Product Name:Methanone, (4-bromophenyl)(5-methyl-1H-benzimidazol-2-yl)-
CAS No:88696-17-7
MF:C15H11BrN2O
MW:315.164642572403
CID:624270
PubChem ID:13260196
Update Time:2025-04-19

Methanone, (4-bromophenyl)(5-methyl-1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (4-bromophenyl)(5-methyl-1H-benzimidazol-2-yl)-
    • (4-bromophenyl)-(6-methyl-1H-benzimidazol-2-yl)methanone
    • (4-Bromophenyl)(6-methyl-1H-benzimidazol-2-yl)methanone
    • DTXSID60532716
    • 88696-17-7
    • Inchi: 1S/C15H11BrN2O/c1-9-2-7-12-13(8-9)18-15(17-12)14(19)10-3-5-11(16)6-4-10/h2-8H,1H3,(H,17,18)
    • InChI Key: DOSPCWGEBQBZJV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C1=NC2C=CC(C)=CC=2N1)=O

Computed Properties

  • Exact Mass: 314.00548g/mol
  • Monoisotopic Mass: 314.00548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 45.8Ų
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